Cas no 2229473-45-2 (2-(azetidin-3-yloxy)-3-bromophenol)

• Product Name: 2-(azetidin-3-yloxy)-3-bromophenol
• CAS No: 2229473-45-2
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 6267195
• PubChem ID: 165780930
• Update Time: 2025-10-17

2-(azetidin-3-yloxy)-3-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yloxy)-3-bromophenol
• EN300-1927396
• 2229473-45-2

• Inchi： 1S/C9H10BrNO2/c10-7-2-1-3-8(12)9(7)13-6-4-11-5-6/h1-3,6,11-12H,4-5H2
• InChI Key： LGNGCJUHVCUKNA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC1CNC1)O

Computed Properties

• Exact Mass: 242.98949g/mol
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.5Ų

Additional information on 2-(azetidin-3-yloxy)-3-bromophenol

Introduction to 2-(Azetidin-3-yloxy)-3-bromophenol (CAS No. 2229473-45-2)

2-(Azetidin-3-yloxy)-3-bromophenol (CAS No. 2229473-45-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated phenol moiety and an azetidine ring. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The azetidine ring, a four-membered cyclic amine, is known for its high reactivity and ability to form stable complexes with metal ions. This property makes 2-(azetidin-3-yloxy)-3-bromophenol an attractive molecule for the development of metal-based drugs, particularly in the context of anticancer and antiviral therapies. Recent studies have shown that compounds containing azetidine rings can exhibit enhanced pharmacological properties, such as improved solubility and reduced toxicity.

The brominated phenol moiety in 2-(azetidin-3-yloxy)-3-bromophenol is another key structural feature that contributes to its biological activity. Brominated phenols are known for their antimicrobial and antifungal properties, making them valuable in the development of new antimicrobial agents. Additionally, brominated phenols have been studied for their potential as antioxidants and anti-inflammatory agents, which could be beneficial in treating various diseases characterized by oxidative stress and inflammation.

In the context of medicinal chemistry, 2-(azetidin-3-yloxy)-3-bromophenol has been investigated for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity against cancer cells. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of cellular signaling pathways, leading to cell cycle arrest and apoptosis.

Furthermore, 2-(azetidin-3-yloxy)-3-bromophenol has been evaluated for its antiviral properties. Research has demonstrated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is attributed to its ability to interfere with viral entry and replication processes, making it a potential candidate for the development of broad-spectrum antiviral drugs.

The pharmacokinetic properties of 2-(azetidin-3-yloxy)-3-bromophenol have also been studied extensively. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life, which are important factors for drug development. Additionally, the compound has demonstrated low toxicity in animal models, suggesting a favorable safety profile.

In terms of synthetic chemistry, 2-(azetidin-3-yloxy)-3-bromophenol can be synthesized through a series of well-defined steps. The synthesis typically involves the bromination of a phenol derivative followed by the introduction of the azetidine ring via a nucleophilic substitution reaction. The synthetic route is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

Recent advances in computational chemistry have also contributed to our understanding of 2-(azetidin-3-yloxy)-3-bromophenol. Molecular modeling studies have provided insights into the binding interactions between this compound and its biological targets. These studies have helped identify key structural features that are responsible for its biological activity, which can guide further optimization efforts.

In conclusion, 2-(azetidin-3-yloxy)-3-bromophenol (CAS No. 2229473-45-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease areas, highlighting its significance in modern drug discovery efforts.